(5-{[(1-Methylpyrrolidin-3-yl)amino]methyl}furan-2-yl)methanol

• Molecular Formula: C11H18N2O2
• Molecular Weight: 210.27 g/mol
• IUPAC Name: [5-[[(1-methylpyrrolidin-3-yl)amino]methyl]furan-2-yl]methanol
• InChI: InChI=1S/C11H18N2O2/c1-13-5-4-9(7-13)12-6-10-2-3-11(8-14)15-10/h2-3,9,12,14H,4-8H2,1H3
• InChI Key: WBOGRCZBANFPNB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C1)NCC2=CC=C(O2)CO

Description

This compound features a furan-2-yl methanol core substituted at the 5-position with a [(1-methylpyrrolidin-3-yl)amino]methyl group. Its structure combines a heterocyclic furan ring with a pyrrolidine moiety, which may confer unique physicochemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-{[(1-Methylpyrrolidin-3-yl)amino]methyl}furan-2-yl)methanol typically involves the following steps:

Formation of the Furan Ring: The furan ring can be synthesized through various methods, such as the Paal-Knorr synthesis, which involves the cyclization of 1,4-dicarbonyl compounds.

Introduction of the Amino-Methyl Group: The amino-methyl group can be introduced via a Mannich reaction, where formaldehyde, a secondary amine (1-methylpyrrolidine), and the furan ring are reacted together.

Addition of the Methanol Group: The methanol group can be introduced through a hydroxymethylation reaction, where formaldehyde and a reducing agent are used to add the hydroxymethyl group to the furan ring.

Industrial Production Methods

Industrial production of (5-{[(1-Methylpyrrolidin-3-yl)amino]methyl}furan-2-yl)methanol may involve optimizing the above synthetic routes for large-scale production. This includes using continuous flow reactors to improve reaction efficiency and yield, as well as employing catalysts to reduce reaction times and energy consumption.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methanol group, to form the corresponding aldehyde or carboxylic acid.

Reduction: Reduction reactions can target the furan ring or the amino-methyl group, potentially leading to the formation of tetrahydrofuran derivatives or secondary amines.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Electrophilic substitution reactions often use reagents like halogens (e.g., bromine) or nitrating agents (e.g., nitric acid).

Major Products

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of tetrahydrofuran derivatives or secondary amines.

Substitution: Introduction of halogens, nitro groups, or other electrophiles onto the furan ring.

Scientific Research Applications

Chemistry

In chemistry, (5-{[(1-Methylpyrrolidin-3-yl)amino]methyl}furan-2-yl)methanol is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound can be used as a probe to study the interactions between small molecules and biological macromolecules. Its ability to form hydrogen bonds and participate in various chemical reactions makes it a valuable tool for investigating enzyme mechanisms and protein-ligand interactions.

Medicine

In medicinal chemistry, (5-{[(1-Methylpyrrolidin-3-yl)amino]methyl}furan-2-yl)methanol is explored for its potential therapeutic properties. Its structure suggests it could interact with biological targets such as receptors or enzymes, making it a candidate for drug development.

Industry

In the industrial sector, this compound can be used in the development of new materials with specific properties. Its ability to undergo various chemical reactions makes it a versatile intermediate for the synthesis of polymers, resins, and other advanced materials.

Mechanism of Action

The mechanism of action of (5-{[(1-Methylpyrrolidin-3-yl)amino]methyl}furan-2-yl)methanol involves its interaction with molecular targets such as enzymes or receptors. The compound’s furan ring and amino-methyl group allow it to form hydrogen bonds and participate in various non-covalent interactions, which can modulate the activity of its targets. The exact pathways and molecular targets depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Structural Analogues and Their Activities

4-(5-{[(2-{5-Fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethyl)amino]methyl}furan-2-yl)phenol (Compound 42)

• Structure: Combines a furan-methanol backbone with a 5-fluoro-pyrrolopyridine substituent and a phenol group.
• Activity : Exhibits dual affinity for 5-HT6 and 5-HT2A receptors (Ki values < 100 nM) and procognitive effects in animal models .
• Significance : Highlights the importance of aromatic substituents in receptor binding.

(5-((2-(Hydroxymethyl)-4H-furo[3,2-b]indol-4-yl)methyl)furan-2-yl)methanol (Compound 47/7)

• Structure : Contains a fused furoindole system with dual hydroxymethyl groups.
• Key Differences : The indole ring introduces planar rigidity, contrasting with the flexible pyrrolidine in the target compound.
• Activity : Demonstrates selective anticancer activity against NCI-60 tumor cell lines (e.g., A498 renal cancer cells) .
• Significance : Indole derivatives often exhibit enhanced DNA intercalation or kinase inhibition compared to pyrrolidine-containing analogues.

Ranitidine Amino Alcohol Hemifumarate

• Structure: Shares the furan-methanol core but lacks the 1-methylpyrrolidinylamino group, instead featuring a dimethylamino-methyl substituent.
• Key Differences : Simpler amine substitution reduces steric bulk.

(5-(1,3-Dioxolan-2-yl)furan-2-yl)methanol (DFM)

• Structure : Derived from acetalization of 5-hydroxymethylfurfural (HMF) with ethylene glycol, forming a cyclic acetal.
• Key Differences : Replaces the pyrrolidine-amine group with a dioxolane ring.
• Activity : Primarily studied as a biofuel additive; etherification side products (e.g., 5-((2-hydroxyethoxy)methyl)furan-2-carbaldehyde) may reduce pharmacological utility .

Pharmacological and Industrial Relevance

Compound Name	Core Structure	Key Functional Groups	Bioactivity/Application	Reference
Target Compound	Furan-methanol	1-Methylpyrrolidinylamino-methyl	Unknown (structural analog data)
Compound 42	Furan-phenol	Fluoro-pyrrolopyridine, ethylamino	5-HT6/5-HT2A receptor modulation
Compound 47/7	Furoindole-methanol	Hydroxymethyl, fused indole	Anticancer (NCI-60 cell lines)
Ranitidine Amino Alcohol	Furan-methanol	Dimethylamino-methyl	Pharmaceutical impurity
DFM	Furan-methanol	1,3-Dioxolane	Biofuel additive

Biological Activity

The compound (5-{[(1-Methylpyrrolidin-3-yl)amino]methyl}furan-2-yl)methanol , with CAS number 1343217-16-2 , is a novel furan derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

• Molecular Formula : C$_{11}$H$_{18}$N$_2$O$_2$
• Molecular Weight : 210.27 g/mol
• Chemical Structure : The compound features a furan ring substituted with a pyrrolidine moiety, which is critical for its biological activity.

Research indicates that the biological activity of (5-{[(1-Methylpyrrolidin-3-yl)amino]methyl}furan-2-yl)methanol may be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Preliminary studies suggest that this compound may inhibit specific enzymes, potentially including poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair mechanisms. Inhibition of PARP has implications in cancer therapy, particularly for tumors deficient in homologous recombination repair pathways, such as those with BRCA mutations .
• Cytotoxic Effects : In vitro studies have demonstrated that derivatives of compounds similar to (5-{[(1-Methylpyrrolidin-3-yl)amino]methyl}furan-2-yl)methanol exhibit selective cytotoxicity against cancer cell lines. The structure suggests that modifications at the furan or pyrrolidine rings can enhance or diminish this activity .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. Several studies have explored variations in the structure to assess their impact on potency:

Compound Variation	IC$_{50}$ (µM)	Observations
Parent Compound	9.45	Moderate activity against PARP
5-Fluoro Derivative	2.12	Increased potency compared to parent compound
2-Methyl Analogue	10.44	Comparable activity; further optimization needed

These findings indicate that specific substitutions can significantly enhance the compound's efficacy.

Case Studies

• Cancer Therapeutics : A study focused on the use of furan derivatives as PARP inhibitors showed promising results in preclinical models of BRCA-deficient cancers. The compound exhibited selective cytotoxicity, suggesting potential as a targeted therapy .
• Neuroprotective Effects : Other research has indicated that related compounds may possess neuroprotective properties, potentially through modulation of neurotransmitter systems or reduction of oxidative stress in neuronal cells .